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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Potassium L-alaninate, the

potassium salt of the non-essential amino acid L-alanine. This document consolidates available

data on its physicochemical properties, synthesis, and analytical methods. It further explores its

biological significance, particularly focusing on the role of its parent amino acid, L-alanine, in

cellular signaling pathways, and discusses its potential applications in research and drug

development. This guide is intended to be a valuable resource for professionals in the fields of

biochemistry, medicinal chemistry, and pharmaceutical sciences.

Introduction
Potassium L-alaninate (CAS Number: 34237-23-5) is an organic potassium salt derived from

L-alanine, a fundamental building block of proteins.[1][2] While L-alanine's role in metabolic

processes is well-documented, Potassium L-alaninate is of increasing interest for its potential

applications as a reagent in scientific research, in biological studies investigating metabolic

pathways, and as a component in drug delivery systems due to its biocompatibility.[1] This

guide aims to provide a detailed technical summary of the current knowledge on Potassium L-
alaninate.

Physicochemical Properties
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A summary of the known physicochemical properties of Potassium L-alaninate is presented in

Table 1. It is typically a white crystalline powder that is soluble in water.[1]

Table 1: Physicochemical Properties of Potassium L-alaninate

Property Value Reference

CAS Number 34237-23-5 [1][2]

Molecular Formula C₃H₆KNO₂ [1][2]

Molecular Weight 127.18 g/mol [1][2]

Appearance White crystalline powder [1]

Solubility Soluble in water [1]

IUPAC Name
potassium;(2S)-2-

aminopropanoate
[2]

Canonical SMILES CC(C(=O)[O-])N.[K+] [2]

pKa (of L-alanine)
pKa₁ (-COOH): ~2.3, pKa₂ (-

NH₃⁺): ~9.7
[1]

Note: Specific quantitative data for the melting point and a full experimental pKa value for

Potassium L-alaninate are not readily available in the reviewed literature. The provided pKa

values are for the parent amino acid, L-alanine.

Synthesis and Purification
The primary method for synthesizing Potassium L-alaninate is through the neutralization of L-

alanine with potassium hydroxide.[1]

Experimental Protocol: Synthesis of Potassium L-
alaninate
Objective: To synthesize Potassium L-alaninate from L-alanine and potassium hydroxide.

Materials:
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L-alanine

Potassium hydroxide (KOH)

Deionized water

Ethanol (for recrystallization)

Magnetic stirrer and stir bar

Beakers and other standard laboratory glassware

pH meter

Procedure:

Dissolution: Dissolve a known molar equivalent of L-alanine in deionized water in a beaker

with continuous stirring.

Neutralization: Slowly add a stoichiometric equivalent of a potassium hydroxide solution to

the L-alanine solution. Monitor the pH of the reaction mixture; the optimal pH for the reaction

is between 10 and 12.[1]

Reaction Completion: Continue stirring at room temperature. The reaction is typically rapid,

often completing in under 15 minutes at 25°C.[1]

Purification (Recrystallization):

Concentrate the resulting solution by rotary evaporation to remove most of the water.

Add ethanol to the concentrated aqueous solution to induce precipitation of Potassium L-
alaninate.

Cool the mixture in an ice bath to maximize crystal formation.

Collect the crystals by vacuum filtration and wash with cold ethanol.

Dry the crystals under vacuum to obtain the final product.
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Diagram of Synthesis Workflow:
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Caption: General workflow for the synthesis and purification of Potassium L-alaninate.

Analytical Characterization
Characterization of Potassium L-alaninate can be performed using various spectroscopic

techniques. While a complete set of spectra for Potassium L-alaninate is not readily available,

data for L-alanine and its derivatives provide expected spectral features.

Table 2: Spectroscopic Data

Technique Expected Features

¹H NMR

Signals corresponding to the methyl, alpha-

hydrogen, and amine protons of the alaninate

backbone.

¹³C NMR
Resonances for the methyl carbon, alpha-

carbon, and carboxylate carbon.

FT-IR

Characteristic peaks for N-H stretching, C-H

stretching, and the asymmetric and symmetric

stretching of the carboxylate group (COO⁻). A

notable feature is the carboxylate symmetric

stretch around 1410 cm⁻¹.[1]

Mass Spec.

A molecular ion peak corresponding to the mass

of the alaninate anion (C₃H₆NO₂⁻) and the

potassium cation (K⁺).

Biological Activity and Signaling Pathways
The biological activity of Potassium L-alaninate is intrinsically linked to the metabolic roles of

L-alanine. L-alanine is a key player in cellular energy metabolism and has been identified as an

activator of the AMP-activated protein kinase (AMPK) signaling pathway.[3][4][5]

L-alanine and the AMPK Signaling Pathway
AMPK is a crucial cellular energy sensor that, when activated, orchestrates a metabolic switch

from anabolic to catabolic pathways to restore cellular energy homeostasis. L-alanine has been
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shown to acutely activate AMPK in hepatic cells.[3][4][5] This activation is mediated by the

intracellular metabolism of L-alanine, which leads to a decrease in TCA cycle intermediates and

an increase in the AMP/ATP ratio.[3][5]

Diagram of L-alanine-mediated AMPK Activation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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